Cas no 124428-15-5 (4-Quinazolinamine,8-fluoro-N-(2-phenylethyl)-)

• Product name: 4-Quinazolinamine,8-fluoro-N-(2-phenylethyl)-
• CAS No: 124428-15-5
• MF: C₁₆H₁₄N₃F
• MW: 267.30086
• CID: 220663
• PubChem ID: 180256

4-Quinazolinamine,8-fluoro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine,8-fluoro-N-(2-phenylethyl)-
• 8-fluoro-N-(2-phenylethyl)quinazolin-4-amine
• DTXSID9073830
• 4-Quinazolinamine, 8-fluoro-N-(2-phenylethyl)-
• 124428-15-5
• AKOS024458755
• MFCD01939039

• Inchi： InChI=1S/C16H14FN3/c17-14-8-4-7-13-15(14)19-11-20-16(13)18-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,18,19,20)
• InChI Key： KQOOIHUDTFMHLA-UHFFFAOYSA-N
• SMILES： FC1=C2C(C(NCCC3C=CC=CC=3)=NC=N2)=CC=C1

Computed Properties

• Exact Mass: 267.11732
• Monoisotopic Mass: 267.117176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.267
• Boiling Point: 457.3°C at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.672
• PSA: 37.81